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This document provides a comprehensive, step-by-step guide for the production of high-titer
lentivirus using 293FT cells. The protocols outlined below are intended for research and
development applications, offering detailed methodologies for cell culture, transfection, and
viral harvest.

Introduction

Lentiviral vectors are a powerful tool in molecular biology and gene therapy, enabling the stable
integration of genetic material into the genome of both dividing and non-dividing mammalian
cells.[1][2][3] The production of these vectors is commonly achieved through the transient
transfection of a packaging cell line, such as 293FT, with a set of plasmids that together
provide all the necessary components for viral particle assembly.[2][4] 293FT cells, a fast-
growing variant of the Human Embryonic Kidney (HEK) 293 cell line that stably expresses the
SV40 large T antigen, are highly amenable to transfection and are a robust choice for
producing high titers of recombinant lentivirus.[5][6]
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This guide details a reliable workflow for lentivirus production in 293FT cells, covering critical

steps from the maintenance of the packaging cell line to the final collection of viral particles.

Key Components of Lentiviral Production

Successful lentivirus production relies on the co-transfection of three or four plasmids into the

293FT packaging cells.[2][7] These plasmids separate the viral components to enhance safety

by making the resulting viral particles replication-incompetent.[4][7]

Transfer Plasmid: This plasmid contains the gene of interest (or ShRNA/sgRNA) flanked by
the long terminal repeats (LTRs), which are necessary for integration into the host cell
genome.[2]

Packaging Plasmid(s): These provide the essential viral proteins required for packaging the
viral RNA, including Gag, Pol, and Rev.[1][2] In second-generation systems, these are on a
single plasmid, while third-generation systems split them onto two plasmids for increased
safety.[2]

Envelope Plasmid: This plasmid encodes a viral envelope glycoprotein, most commonly the
vesicular stomatitis virus G-protein (VSV-G), which pseudotypes the virus, conferring a broad
tropism and enabling the infection of a wide variety of cell types.[2]

Experimental Protocols
I. Maintenance of 293FT Cells

The health and viability of the 293FT packaging cell line are critical for achieving high viral
titers.[8]

Culture Medium: DMEM with high glucose, supplemented with 10% Fetal Bovine Serum
(FBS), 4 mM L-glutamine, and 1% Penicillin-Streptomycin. For routine passaging, cells
should be maintained in this complete medium. However, for plating cells prior to
transfection, use media without antibiotics.[9]

Passaging: 293FT cells should be passaged when they reach 70-80% confluency.[6] A
typical split ratio is 1:8 to 1:10, reseeding at a density of approximately 10% confluency. It is
recommended to use cells with a low passage number (ideally below 15-20) for viral
production to ensure optimal performance.[8]
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o Seeding for Transfection: The day before transfection, seed the 293FT cells in 10 cm tissue
culture dishes at a density that will result in 70-75% confluency on the day of transfection.
[10] A typical seeding density is 3.8 x 1076 to 9 x 1076 cells per 10 cm dish.[8][11]

Il. Transfection of 293FT Cells

This protocol describes a common method using Polyethylenimine (PEI) for transfection. Ratios
and amounts may need to be optimized for different transfection reagents.[8]

e Plasmid Preparation: High-quality, endotoxin-free plasmid DNA is crucial for efficient
transfection.[8] The recommended ratio of plasmids can vary, but a common starting point for
a 10 cm dish is:

o Packaging Plasmid (e.g., psPAX2): 10 ug

o Envelope Plasmid (e.g., pMD2.G): 1 ug

o Transfer Plasmid (containing your gene of interest): 10 ug
» Transfection Complex Formation:

o In a sterile tube, dilute the total plasmid DNA (21 pg in this example) in 500 pL of serum-
free medium (e.g., Opti-MEM).

o In a separate sterile tube, dilute the transfection reagent (e.g., PEl at a 1:3 DNA to PEI
ratio, so 63 pg of PEI) in 500 pL of serum-free medium.[8]

o Add the DNA solution to the transfection reagent solution, mix gently by pipetting, and
incubate at room temperature for 15-20 minutes to allow for complex formation.[11]

e Transfection:

[¢]

Gently add the DNA-transfection reagent complex dropwise to the 293FT cells in the 10
cm dish containing fresh culture medium.[9]

[¢]

Swirl the plate gently to ensure even distribution of the complexes.

[¢]

Incubate the cells at 37°C in a CO2 incubator.
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lll. Viral Harvest

o Medium Change: 12-18 hours post-transfection, carefully aspirate the medium containing the
transfection complexes and replace it with 10 mL of fresh, complete culture medium.[11]

» First Harvest: At 48 hours post-transfection, collect the supernatant, which contains the
lentiviral particles, into a sterile conical tube.[11]

e Second Harvest (Optional but Recommended): Add 10 mL of fresh complete medium to the
cells and incubate for another 24 hours. At 72 hours post-transfection, collect this second
batch of supernatant and pool it with the first harvest.[10][11]

 Clarification: Centrifuge the collected supernatant at a low speed (e.g., 1,250 rpm for 5
minutes) to pellet any detached cells.[9]

« Filtration: Filter the clarified supernatant through a 0.45 um polyethersulfone (PES) filter to
remove any remaining cellular debris.[8][12]

o Storage: The filtered viral supernatant can be used directly to transduce target cells or be
concentrated and stored at -80°C for long-term use. Avoid repeated freeze-thaw cycles, as
this can significantly reduce viral titer.[11]

Quantitative Data Summary

The following tables summarize key quantitative parameters for lentivirus production in 293FT
cells based on a 10 cm dish format.
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Parameter Recommended Value Source
Cell Seeding

293FT Cell Seeding Density 3.8 x 10”6 - 9 x 10”6 cells [8][11]
Confluency at Transfection 70-90% [10][12]

Transfection (PEI)

Total Plasmid DNA ~20-25 ug [8]

DNA:PEI Ratio (ug:ug) 1:3 [8]

Viral Harvest

First Harvest Time 48 hours post-transfection [11]

Second Harvest Time 72 hours post-transfection [11]

Expected Titer

Unconcentrated Supernatant 1076 - 10°7 TU/mL [10]

Concentrated Virus Up to 1010 TU/mL [10]

TU/mL: Transducing Units per milliliter

Visualizations
Lentivirus Production Workflow
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Caption: A step-by-step workflow for lentivirus production in 293FT cells.
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Caption: Plasmids required for lentivirus production in a packaging cell line.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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